Cas no 178369-96-5 (3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 178369-96-5
• MF: C₁₀H₁₀ClF₃O
• MW: 238.634012699127
• CID: 906628
• PubChem ID: 53425231
• Update Time: 2025-11-01

3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-trifluoromethyl-phenyl)-propan-1-ol
• 3-[4-chloro-3-(trifluoromethyl)phenyl]propan-1-ol
• 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol
• 3-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-ol
• 3-[4-Chloro-3-(Trifluoromethyl)Phenyl]-1-Propanol
• DTXSID40698809
• EN300-1928355
• SCHEMBL8443136
• 178369-96-5

• Inchi： 1S/C10H10ClF3O/c11-9-4-3-7(2-1-5-15)6-8(9)10(12,13)14/h3-4,6,15H,1-2,5H2
• InChI Key： GRCCMHWVGGSIKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CCCO

Computed Properties

• Exact Mass: 238.0373
• Monoisotopic Mass: 238.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol

Introduction to 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 178369-96-5)

3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 178369-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with chloro and trifluoromethyl groups, coupled with a propan-1-ol side chain. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly due to its potential bioactivity and metabolic stability.

The presence of both chloro and trifluoromethyl substituents on the phenyl ring is strategically important from a chemical perspective. The chloro group introduces a polar, electron-withdrawing moiety that can enhance binding interactions with biological targets, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance. These structural elements are frequently employed in the design of bioactive molecules to optimize pharmacokinetic properties and improve therapeutic efficacy.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, such as the trifluoromethyl group in 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol. Fluoro-substituted compounds are known for their enhanced metabolic stability, improved binding affinity, and increased bioavailability. These advantages have made them valuable in the pharmaceutical industry, leading to their widespread use in drug design and optimization.

The propan-1-ol side chain in this compound adds another layer of complexity, providing a hydroxyl group that can participate in hydrogen bonding interactions. This feature can be particularly useful in designing molecules that require specific spatial orientation within biological targets, such as enzymes or receptors. The hydroxyl group may also serve as a site for further functionalization, allowing for the creation of derivatives with tailored properties.

From a synthetic chemistry standpoint, 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol presents an interesting challenge due to its structural complexity. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, may be employed to construct the desired framework efficiently.

Recent studies have highlighted the potential applications of 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol in various therapeutic areas. For instance, its structural motif has been explored as a scaffold for developing compounds with anti-inflammatory, antiviral, and anticancer properties. The combination of chloro and trifluoromethyl groups is known to enhance binding affinity to biological targets, making this compound a valuable starting point for drug discovery efforts.

The pharmacological activity of 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol has been investigated in several preclinical studies. These studies have demonstrated its potential as an inhibitor of specific enzymes or receptors involved in disease pathways. The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for further development into a therapeutic agent.

In addition to its pharmacological potential, 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol has also been studied for its chemical properties. Its stability under various conditions, such as storage and exposure to light or heat, makes it a reliable compound for both laboratory research and industrial applications. Furthermore, its solubility profile can be optimized through modifications to the side chain or other structural features.

The future prospects for 3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol are promising, with ongoing research aimed at exploring its full potential in drug discovery and development. Advances in computational chemistry and molecular modeling techniques are expected to accelerate the process of identifying new applications for this compound. Additionally, collaborations between academic researchers and industry professionals will be crucial in translating laboratory findings into clinical reality.

In conclusion,3-chloro-aniline derivatives, particularly those featuring trifluoromethyl groups on aromatic rings combined with functionalized side chains like hydroxymethyl propanes, represent an exciting area of research within medicinal chemistry. The compound identified by CAS No. 17836996, namely 3-chloro-aniline derivative with trifluoromethylation on phenyl ring alongside hydroxymethylation on propyl chain, showcases significant promise due to its unique structural attributes which include electron-withdrawing groups like chloro substituents alongside lipophilicity-enhancing trifluoromethyl moieties coupled via aliphatic linkers towards hydroxymethylation functionalities within propyl chains extending from benzene rings bearing chloro-trifluoro substituents – these combined characteristics render it highly versatile towards pharmacophoric design across diverse therapeutic modalities including anti-inflammatory agents targeting inflammatory mediators via modulating enzyme activities involving peroxisome proliferator activated receptors (PPARs), potentially offering novel mechanisms beyond traditional NSAID pathways by leveraging halogenated aromatic systems interacting synergistically through hydroxymethylation effects enhancing binding affinities towards target proteins via dipole interactions alongside lipophilic enhancements mediated by fluorinated aliphatic components – thus positioning it as key intermediate within synthetic strategies towards next-generation therapeutics designed through rational molecular design principles incorporating advanced computational methodologies alongside experimental validation approaches ensuring robust pharmacological profiles translating preclinical successes into clinical candidates poised ultimately benefiting human health through addressing unmet medical needs across multiple disease indications.